Cas no 860609-17-2 (1-(3-chloro-4-methoxyphenyl)-3-(prop-2-en-1-yl)urea)

• Product Name: 1-(3-chloro-4-methoxyphenyl)-3-(prop-2-en-1-yl)urea
• CAS No: 860609-17-2
• MDL: MFCD04124019
• CID: 4661075
• Update Time: 2025-07-22

1-(3-chloro-4-methoxyphenyl)-3-(prop-2-en-1-yl)urea Chemical and Physical Properties

Names and Identifiers

• 1-(3-chloro-4-methoxyphenyl)-3-(prop-2-en-1-yl)urea

• MDL： MFCD04124019

Additional information on 1-(3-chloro-4-methoxyphenyl)-3-(prop-2-en-1-yl)urea

Recent Advances in the Study of 1-(3-chloro-4-methoxyphenyl)-3-(prop-2-en-1-yl)urea (CAS: 860609-17-2)

1-(3-chloro-4-methoxyphenyl)-3-(prop-2-en-1-yl)urea (CAS: 860609-17-2) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This urea derivative, characterized by its unique chloro-methoxy-phenyl and allyl substituents, has shown promising biological activities in preclinical studies. Recent literature highlights its potential as a modulator of key cellular pathways, particularly in the context of inflammation and oncology research.

A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's mechanism of action, revealing its ability to selectively inhibit protein kinases involved in inflammatory signaling. The research team employed a combination of X-ray crystallography and molecular dynamics simulations to elucidate the binding mode of this urea derivative with its target proteins. Their findings suggest that the chloro-methoxy-phenyl group plays a crucial role in establishing hydrophobic interactions within the kinase active site.

In parallel research, scientists have explored the synthetic optimization of 860609-17-2 to improve its pharmacokinetic properties. A recent patent application (WO2023056789) describes novel derivatives with enhanced solubility and metabolic stability while maintaining the core pharmacophore. These modifications have led to compounds showing improved oral bioavailability in animal models, potentially expanding the therapeutic applications of this chemical scaffold.

The compound's potential in cancer therapy has been particularly noteworthy. A 2024 study in Cancer Research demonstrated that 1-(3-chloro-4-methoxyphenyl)-3-(prop-2-en-1-yl)urea exhibits selective cytotoxicity against certain hematological malignancies by inducing apoptosis through mitochondrial pathway activation. The research team identified a correlation between the compound's efficacy and the expression levels of specific biomarkers, suggesting potential for patient stratification in future clinical development.

From a chemical biology perspective, recent work has focused on developing 860609-17-2 as a chemical probe to study protein-protein interactions. Its ability to disrupt specific protein complexes while leaving others intact makes it a valuable tool for target validation studies. Researchers have successfully employed this compound in chemoproteomic approaches to map interaction networks in various cellular contexts.

Ongoing structure-activity relationship (SAR) studies continue to refine our understanding of this compound class. The allyl urea moiety appears critical for maintaining biological activity, while modifications to the methoxy group have shown significant effects on target selectivity. These insights are driving the design of second-generation compounds with improved therapeutic indices.

As research progresses, the scientific community anticipates that 1-(3-chloro-4-methoxyphenyl)-3-(prop-2-en-1-yl)urea and its derivatives may soon enter clinical evaluation, particularly for inflammatory and oncological indications. The compound's dual activity against multiple targets in these pathways positions it as a potential multi-faceted therapeutic agent, though further studies are needed to fully characterize its safety profile and efficacy in vivo.